Cas no 27798-35-2 (Methanethioic acid, S-methyl ester)
27798-35-2 structure
Product Name:Methanethioic acid, S-methyl ester
Methanethioic acid, S-methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Methanethioic acid, S-methyl ester
- S-methyl thioformate
- DTXSID50348545
- InChI=1/C2H4OS/c1-4-2-3/h2H,1H
- 27798-35-2
-
- Inchi: 1S/C2H4OS/c1-4-2-3/h2H,1H3
- InChI Key: LFJRGYNYRORDDM-UHFFFAOYSA-N
- SMILES: S(C=O)C
Computed Properties
- Exact Mass: 75.99832
- Monoisotopic Mass: 75.99828592g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 4
- Rotatable Bond Count: 1
- Complexity: 20
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 42.4Ų
Experimental Properties
- PSA: 17.07
Methanethioic acid, S-methyl ester Related Literature
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1. [C2H4OS]>·>+> Radical cations derived from alkyl thioformates: tandem mass spectrometry and molecular orbital calculationsDriss Lahem,Robert Flammang,Hung Thanh Le,Thanh Lam Nguyen,Minh Tho Nguyen J. Chem. Soc. Perkin Trans. 2 1999 821
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2. Concerted push–pull catalysis in thiol ester aminolysisP. E. Anderson,G. M. Blackburn,S. Murphy J. Chem. Soc. Chem. Commun. 1972 171
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